Cas no 71444-46-7 (Ethane,2,2-dichloro-1,1-difluoro-1-(methoxy-d3)- (9CI))

• Product Name: Ethane,2,2-dichloro-1,1-difluoro-1-(methoxy-d3)- (9CI)
• CAS No: 71444-46-7
• MF: C₃H₄Cl₂F₂O
• MW: 164.966066360474
• CID: 562738
• Update Time: 2024-03-05

Ethane,2,2-dichloro-1,1-difluoro-1-(methoxy-d3)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethane,2,2-dichloro-1,1-difluoro-1-(methoxy-d3)- (9CI)
• METHOXY-D3-FLURANE

• Inchi： 1S/C3H4Cl2F2O/c1-8-3(6,7)2(4)5/h2H,1H3
• InChI Key： RFKMCNOHBTXSMU-UHFFFAOYSA-N
• SMILES： C(F)(F)(OC([H])([H])[H])C(Cl)Cl

Computed Properties

• Exact Mass: 166.98
• Monoisotopic Mass: 166.98
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 75.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Density: 1.417
• Boiling Point: 104.999 °C at 760 mmHg
• Flash Point: 10.637 °C